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Compound of Interest

Compound Name: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: B1197965

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Identity of Opal Blue SS
Opal Blue SS, also known by its synonyms Spirit Blue and C.I. Solvent Blue 23, is a

triarylmethane dye.[1] It is crucial for laboratory professionals to distinguish it from other dyes

with similar names to ensure safe handling and accurate experimental outcomes. A significant

point of potential confusion is its differentiation from 'Solvent Blue 35' or 'Sudan Blue II'. These

are distinct chemical entities with different properties and safety profiles.

To ensure clarity and safety, always verify the substance using its unique Chemical Abstracts

Service (CAS) number.
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Identifier Opal Blue SS / Spirit Blue
Solvent Blue 35 / Sudan
Blue II

CAS Number 2152-64-9[2] 17354-14-2

Chemical Formula C37H30ClN3[2] C22H26N2O2

Molecular Weight 552.11 g/mol [2] 350.45 g/mol

This guide will focus exclusively on the safety and handling of Opal Blue SS (CAS No. 2152-

64-9).

Physicochemical Properties
Understanding the fundamental properties of Opal Blue SS is the first step in safe laboratory

practice. While comprehensive data is not always available, the following table summarizes its

known characteristics.

Property Value Source(s)

Appearance
Green-light blue

powder/crystals
[1][3]

Boiling Point 710.2°C at 760 mmHg [4]

Flash Point 383.3°C [4]

Water Solubility Insoluble (2.081 µg/L at 25°C) [1][3][4]

Ethanol Solubility Slightly soluble [1][3]

Behavior in Acid

Turns brown-light yellow in

concentrated sulfuric acid, with

a blue precipitate upon

dilution.

[1][3][4]

Hazard Identification and Toxicological Profile: A
Case of Limited Data
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A thorough review of available safety data sheets (SDS) reveals a significant lack of

comprehensive toxicological and ecological information for Opal Blue SS.[5] Many standard

fields for acute toxicity, carcinogenicity, mutagenicity, and environmental hazards are marked

as "no data available."[5]

This absence of data does not equate to an absence of hazard. In fact, it necessitates a more

cautious and conservative approach to handling. The core principle of chemical safety—

assuming a substance is hazardous until proven otherwise—is paramount when dealing with

compounds like Opal Blue SS that have an incomplete toxicological profile.

According to available GHS (Globally Harmonized System) classifications, the substance is not

currently classified with specific hazard statements.[5][6] However, this is likely due to the lack

of comprehensive testing rather than a definitive conclusion of non-hazardousness. Therefore,

it is prudent to treat Opal Blue SS as a substance with the potential for eye, skin, and

respiratory irritation, especially in its powdered form.

Safe Handling and Storage Protocols
Given the limited hazard data, the following handling and storage procedures are

recommended based on best practices for handling powdered chemical dyes in a research

setting.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary objective is to minimize exposure through inhalation of dust and direct contact with

skin and eyes.

Ventilation: Always handle Opal Blue SS powder in a well-ventilated area.[5] A chemical

fume hood is the preferred engineering control to prevent the accumulation of airborne dust

particles.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against airborne dust

particles and accidental

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

other protective clothing is also

required.

Prevents direct skin contact

with the dye.

Respiratory Protection

If handling large quantities or if

dust formation is likely outside

of a fume hood, a NIOSH-

approved respirator for

particulates (e.g., N95) should

be used.

Minimizes the risk of inhaling

fine dust particles.

Workflow for Safe Handling and Emergency Response
The following diagram outlines the logical flow for safely managing Opal Blue SS in a

laboratory setting, from preparation to disposal and emergency response.
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Preparation & Handling

Storage

Accidental Release Personal Exposure

Assess Risks
(Review SDS, note data gaps)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood
(Minimize dust, use non-sparking tools)

Store in Tightly Sealed Container
(Dry, cool, well-ventilated area)

Spill Occurs

Evacuate Area
(Ensure ventilation)

Contain Spill
(Avoid generating dust, use absorbent)

Clean Up
(Wear full PPE, collect in sealed container)

Exposure Event

Skin Contact:
Wash with soap & water

Eye Contact:
Rinse with water for 15 mins

Inhalation:
Move to fresh air

Seek Medical Attention
(If symptoms persist)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. worlddyevariety.com [worlddyevariety.com]

2. 2152-64-9 CAS MSDS (OPAL BLUE SS) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

3. OPAL BLUE SS | 2152-64-9 [chemicalbook.com]

4. lookchem.com [lookchem.com]

5. OPAL BLUE SS - Safety Data Sheet [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1197965/docs?utm_src=pdf-body-img#technical-guide-to-opal-blue-ss-safety-handling-and-precautionary-measures
https://www.benchchem.com/product/b1197965?utm_src=pdf-custom-synthesis#bc-rfq
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-23.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5338340.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5338340.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5338340.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/opal-blue-ss.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Spirit Blue | C37H30ClN3 | CID 16534 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide to Opal Blue SS: Safety, Handling, and
Precautionary Measures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197965/docs#technical-guide-to-opal-blue-ss-
safety-handling-and-precautionary-measures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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